Cas no 1708168-86-8 (2-[4-Amino-5-(3,4,5-trimethoxy-phenyl)-pyrazol-1-yl]-ethanol)

• Product Name: 2-[4-Amino-5-(3,4,5-trimethoxy-phenyl)-pyrazol-1-yl]-ethanol
• CAS No: 1708168-86-8
• MF: C₁₄H₁₉N₃O₄
• MW: 293.318363428116
• CID: 5171709
• Update Time: 2025-05-24

2-[4-Amino-5-(3,4,5-trimethoxy-phenyl)-pyrazol-1-yl]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[4-Amino-5-(3,4,5-trimethoxy-phenyl)-pyrazol-1-yl]-ethanol
• 1H-Pyrazole-1-ethanol, 4-amino-5-(3,4,5-trimethoxyphenyl)-

• Inchi： 1S/C14H19N3O4/c1-19-11-6-9(7-12(20-2)14(11)21-3)13-10(15)8-16-17(13)4-5-18/h6-8,18H,4-5,15H2,1-3H3
• InChI Key： VDPQZYPRPQEOQT-UHFFFAOYSA-N
• SMILES： N1(CCO)C(C2=CC(OC)=C(OC)C(OC)=C2)=C(N)C=N1

Additional information on 2-[4-Amino-5-(3,4,5-trimethoxy-phenyl)-pyrazol-1-yl]-ethanol

Introduction to 2-[4-Amino-5-(3,4,5-trimethoxy-phenyl)-pyrazol-1-yl]-ethanol (CAS No. 1708168-86-8)

2-[4-Amino-5-(3,4,5-trimethoxy-phenyl)-pyrazol-1-yl]-ethanol, with the CAS number 1708168-86-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring and multiple methoxy groups, making it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and potential therapeutic uses of this compound, drawing on the latest research findings to provide a detailed and up-to-date overview.

The chemical structure of 2-[4-Amino-5-(3,4,5-trimethoxy-phenyl)-pyrazol-1-yl]-ethanol is notable for its pyrazole moiety and the presence of three methoxy groups on the phenyl ring. The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which is known for its biological activity and versatility in drug design. The methoxy groups contribute to the compound's lipophilicity and can influence its binding affinity to various biological targets. The ethanol group attached to the pyrazole ring adds polarity and can affect the compound's solubility and pharmacokinetic properties.

Recent studies have highlighted the potential of 2-[4-Amino-5-(3,4,5-trimethoxy-phenyl)-pyrazol-1-yl]-ethanol in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 2-[4-Amino-5-(3,4,5-trimethoxy-phenyl)-pyrazol-1-yl]-ethanol has also shown promise in cancer research. A study in Cancer Letters reported that this compound can induce apoptosis in various cancer cell lines by targeting multiple signaling pathways. Specifically, it was found to inhibit the activation of Akt and ERK1/2 kinases, which are key regulators of cell survival and proliferation. These findings suggest that 2-[4-Amino-5-(3,4,5-trimethoxy-phenyl)-pyrazol-1-yl]-ethanol could be a valuable lead compound for developing new anticancer agents.

In addition to its therapeutic potential, the pharmacokinetic properties of 2-[4-Amino-5-(3,4,5-trimethoxy-phenyl)-pyrazol-1-yl]-ethanol have been extensively studied. Research published in Bioorganic & Medicinal Chemistry Letters revealed that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for its development as an orally administered drug candidate. Furthermore, preliminary toxicity studies have indicated that 2-[4-Amino-5-(3,4,5-trimethoxy-phenyl)-pyrazol-1-yl]-ethanol exhibits low toxicity at therapeutic doses, which is an important consideration for drug safety.

The synthesis of 2-[4-Amino-5-(3,4,5-trimethoxy-phenyl)-pyrazol-1-yl]-ethanol has been optimized using modern synthetic techniques. A recent paper in Tetrahedron Letters described an efficient multi-step synthesis route that yields high purity and good overall yield. The synthesis involves the condensation of 3,4,5-trimethoxybenzaldehyde with hydrazine hydrate to form the corresponding hydrazone intermediate. This intermediate is then cyclized with ethylene glycol monomethyl ether to produce the final product. The use of mild reaction conditions and readily available starting materials makes this synthetic route highly scalable for industrial production.

The potential applications of 2-[4-Amino-5-(3,4,5-trimethoxy-phenyl)-pyrazol-1-yl]-ethanol extend beyond traditional pharmaceuticals. In a study published in Biomaterials Science, researchers explored its use as a functional additive in biomaterials designed for tissue engineering and regenerative medicine. The compound was incorporated into hydrogels and scaffolds to enhance their bioactivity and promote cell adhesion and proliferation. These findings open up new possibilities for using this compound in advanced biomedical applications.

In conclusion, 2-[4-Amino-5-(3,4,5-trimethoxy-phenyl)-pyrazol-1-y l]-ethanol (CAS No. 1708168 - 86 - 8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure confers it with anti-inflammatory and anticancer properties, while its favorable pharmacokinetic profile makes it an attractive candidate for drug development. Ongoing research continues to uncover new applications and optimize its synthesis methods, further solidifying its importance in medicinal chemistry and pharmaceutical research.